Cas no 370571-25-8 (6-chloro-N-(pyridin-3-yl)pyridin-2-aMine)

• Product Name: 6-chloro-N-(pyridin-3-yl)pyridin-2-aMine
• CAS No: 370571-25-8
• MF: C₁₀H₈ClN₃
• MW: 205.643620491028
• MDL: MFCD14702699
• CID: 1480563
• PubChem ID: 640869
• Update Time: 2025-11-02

6-chloro-N-(pyridin-3-yl)pyridin-2-aMine Chemical and Physical Properties

Names and Identifiers

• 6-chloro-n-pyridin-3-ylpyridin-2-amine
• 6-chloro-N-(pyridin-3-yl)pyridin-2-aMine
• 2-pyridinamine, 6-chloro-N-3-pyridinyl-
• 370571-25-8
• MB14054
• CS-0451732
• MFCD14702699
• InChI=1/C10H8ClN3/c11-9-4-1-5-10(14-9)13-8-3-2-6-12-7-8/h1-7H,(H,13,14

• MDL： MFCD14702699
• Inchi： 1S/C10H8ClN3/c11-9-4-1-5-10(14-9)13-8-3-2-6-12-7-8/h1-7H,(H,13,14)
• InChI Key： NUFDTAFXFJULSE-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=N1)NC1C=NC=CC=1

Computed Properties

• Exact Mass: 205.0406750g/mol
• Monoisotopic Mass: 205.0406750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 37.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 6-chloro-N-(pyridin-3-yl)pyridin-2-aMine

Comprehensive Guide to 6-chloro-N-(pyridin-3-yl)pyridin-2-amine (CAS No. 370571-25-8): Properties, Applications, and Market Insights

6-chloro-N-(pyridin-3-yl)pyridin-2-amine (CAS No. 370571-25-8) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyridine derivative features a unique molecular structure combining chloro and amino substituents, making it a valuable intermediate in organic synthesis. The compound's chemical formula C10H8ClN3 and molecular weight of 205.64 g/mol position it as a versatile building block for various applications.

Recent scientific literature highlights the growing importance of 6-chloro-N-(pyridin-3-yl)pyridin-2-amine in drug discovery programs. Researchers are particularly interested in its potential as a kinase inhibitor scaffold, with several studies exploring its role in modulating protein-protein interactions. The compound's dual pyridine rings offer excellent coordination properties, while the chlorine atom provides a handle for further functionalization through cross-coupling reactions.

The synthesis of CAS 370571-25-8 typically involves palladium-catalyzed amination reactions between appropriately substituted pyridine precursors. Advanced purification techniques such as column chromatography or recrystallization ensure high purity levels (>98%) required for pharmaceutical applications. Analytical characterization by HPLC, NMR, and mass spectrometry confirms the compound's identity and purity, meeting stringent industry standards.

In material science, 6-chloro-N-(pyridin-3-yl)pyridin-2-amine has shown promise as a ligand for transition metal complexes. Its chelating properties make it particularly useful in catalysis and coordination chemistry applications. Recent patents demonstrate its incorporation into novel materials with potential applications in organic electronics and sensor technologies.

The global market for pyridine derivatives like 370571-25-8 is experiencing steady growth, driven by increasing demand from the pharmaceutical sector. Market analysts project a compound annual growth rate (CAGR) of 5-7% through 2028, with Asia-Pacific emerging as the fastest-growing region. This growth aligns with broader trends in heterocyclic compound development and small molecule therapeutics research.

Quality control protocols for 6-chloro-N-(pyridin-3-yl)pyridin-2-amine emphasize strict adherence to international standards. Reputable suppliers provide comprehensive analytical data, including COA (Certificate of Analysis) and detailed safety information. Proper storage conditions (typically 2-8°C in inert atmosphere) ensure long-term stability of this valuable chemical intermediate.

Environmental considerations for CAS 370571-25-8 follow green chemistry principles. Researchers are developing more sustainable synthetic routes using biocatalysis and flow chemistry approaches. These innovations reduce solvent waste and energy consumption while maintaining high yields, addressing growing concerns about the environmental impact of chemical manufacturing.

The scientific community continues to explore novel applications for 6-chloro-N-(pyridin-3-yl)pyridin-2-amine in various fields. Recent publications highlight its potential in medicinal chemistry, particularly as a precursor for targeted therapies and precision medicine approaches. Its structural features make it amenable to computational drug design methods, accelerating discovery timelines.

For researchers working with 370571-25-8, proper handling procedures are essential. While not classified as hazardous under standard conditions, appropriate personal protective equipment (PPE) including gloves and safety glasses should be used. Material Safety Data Sheets (MSDS) provide detailed guidance on handling, storage, and disposal in compliance with regional regulations.

The future outlook for 6-chloro-N-(pyridin-3-yl)pyridin-2-amine appears promising, with ongoing research uncovering new potential applications. As the pharmaceutical industry continues to prioritize small molecule drug development, compounds like CAS 370571-25-8 will likely play increasingly important roles in addressing unmet medical needs and advancing therapeutic innovations.